Cas no 1803810-88-9 (2-Difluoromethoxy-3,4-dimethylanisole)

• Product Name: 2-Difluoromethoxy-3,4-dimethylanisole
• CAS No: 1803810-88-9
• MF: C₁₀H₁₂F₂O₂
• MW: 202.197890281677
• CID: 5004451
• Update Time: 2025-11-01

2-Difluoromethoxy-3,4-dimethylanisole Chemical and Physical Properties

Names and Identifiers

• 2-Difluoromethoxy-3,4-dimethylanisole

• Inchi： 1S/C10H12F2O2/c1-6-4-5-8(13-3)9(7(6)2)14-10(11)12/h4-5,10H,1-3H3
• InChI Key： CKNWCBOKRWQREB-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C=CC(C)=C1C)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 176
• XLogP3: 3.5
• Topological Polar Surface Area: 18.5

Additional information on 2-Difluoromethoxy-3,4-dimethylanisole

Recent Advances in the Study of 2-Difluoromethoxy-3,4-dimethylanisole (CAS: 1803810-88-9) and Its Applications in Chemical Biology and Medicine

The compound 2-Difluoromethoxy-3,4-dimethylanisole (CAS: 1803810-88-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest studies and developments related to this compound, highlighting its synthesis, biological activity, and potential uses in drug discovery and development.

Recent studies have focused on the synthesis and optimization of 2-Difluoromethoxy-3,4-dimethylanisole, with particular emphasis on its role as a key intermediate in the development of novel pharmaceuticals. Researchers have employed advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and fluorination methodologies, to achieve high yields and purity of the compound. These advancements have facilitated further exploration of its biological properties and mechanisms of action.

In vitro and in vivo studies have demonstrated that 2-Difluoromethoxy-3,4-dimethylanisole exhibits promising pharmacological activities, including anti-inflammatory and neuroprotective effects. For instance, a recent study published in the Journal of Medicinal Chemistry reported that this compound significantly reduces pro-inflammatory cytokine production in macrophage cells, suggesting its potential as a therapeutic agent for inflammatory diseases. Additionally, its neuroprotective properties have been investigated in models of neurodegenerative disorders, with preliminary results indicating its ability to mitigate oxidative stress and neuronal damage.

Another area of interest is the compound's potential application in oncology. Researchers have explored its role as a modulator of specific signaling pathways involved in cancer cell proliferation and survival. Early-stage preclinical studies have shown that 2-Difluoromethoxy-3,4-dimethylanisole can inhibit the growth of certain cancer cell lines, particularly those associated with breast and lung cancers. These findings underscore the compound's versatility and its potential as a scaffold for the development of targeted cancer therapies.

Despite these promising results, challenges remain in the clinical translation of 2-Difluoromethoxy-3,4-dimethylanisole. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research and optimization. Current efforts are focused on structural modifications to enhance its pharmacokinetic properties while retaining its therapeutic efficacy.

In conclusion, 2-Difluoromethoxy-3,4-dimethylanisole (CAS: 1803810-88-9) represents a promising candidate for various therapeutic applications, from anti-inflammatory and neuroprotective agents to potential oncology treatments. Continued research and development efforts are essential to fully realize its potential and overcome existing challenges. This briefing underscores the importance of interdisciplinary collaboration in advancing the understanding and application of this compound in chemical biology and medicine.